4-Chloro-6-fluoroquinoline
Overview
Description
4-Chloro-6-fluoroquinoline is a chemical compound with the molecular formula C9H5ClFN . It is used as an intermediate in organic synthesis . The compound is solid at 20 degrees Celsius .
Synthesis Analysis
The synthesis of 4-Chloro-6-fluoroquinoline involves a variety of synthetic methods exploiting cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, as well as direct fluorinations .
Molecular Structure Analysis
The molecular structure of 4-Chloro-6-fluoroquinoline is characterized by a quinoline ring system bearing a chlorine atom at the 4-position and a fluorine atom at the 6-position . The molecular weight of the compound is 181.59 g/mol .
Chemical Reactions Analysis
Fluorinated quinolines, including 4-Chloro-6-fluoroquinoline, are known to undergo a variety of chemical reactions. These include cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, as well as direct fluorinations .
Physical And Chemical Properties Analysis
4-Chloro-6-fluoroquinoline has a molecular weight of 181.59 g/mol . It has a topological polar surface area of 12.9 Ų and a complexity of 165 . The compound is solid at 20 degrees Celsius .
Scientific Research Applications
Synthesis of Fluorinated Quinolines
4-Chloro-6-fluoroquinoline is used in the synthesis of fluorinated quinolines . A variety of synthetic methods exploiting cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, as well as direct fluorinations have been considered .
Functionalization of Polyfluorinated Quinolines
Novel approaches to functionalization of polyfluorinated quinolines, including nucleophilic displacement of fluorine atoms, cross-coupling reactions, and synthesis on the basis of organometallic compounds are discussed .
Biological Activity
Fluoroquinolines, including 4-Chloro-6-fluoroquinoline, exhibit remarkable biological activity . They are known to inhibit various enzymes, exhibiting antibacterial, antineoplastic, and antiviral activities .
Medical Applications
Fluoroquinolines have found applications in medicine . For example, the quinoline skeleton has been used for a long time as a basic structure for search of synthetic antimalarial drugs . The antineoplastic drug Brequinar® and its analogs proved to be useful in transplantation medicine, and also for treatment of rheumatic arthritis and psoriasis .
Antibacterial Activity
Fluoroquinolones, including 4-Chloro-6-fluoroquinoline, exhibit a broad spectrum of antibacterial activity .
Agriculture
A number of fluorinated quinolines have found application in agriculture .
Liquid Crystals
Fluorinated quinolines, including 4-Chloro-6-fluoroquinoline, are also used as components for liquid crystals .
Cyanine Dyes
Cyanine dyes on the basis of quinolines also make a considerable share in commercial production .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 4-Chloro-6-fluoroquinoline is the respiratory system . .
Mode of Action
Quinolines, in general, are known to inhibit bacterial dna synthesis by forming a ternary complex with a dna molecule and gyrase and topoisomerase iv enzymes .
Biochemical Pathways
Given its structural similarity to other quinolines, it may affect dna replication and transcription processes in bacteria .
Pharmacokinetics
It is suggested to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier .
Result of Action
Given its potential target and mode of action, it may lead to the inhibition of bacterial growth by interfering with dna synthesis .
properties
IUPAC Name |
4-chloro-6-fluoroquinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5ClFN/c10-8-3-4-12-9-2-1-6(11)5-7(8)9/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKTQPWIDUQGUGG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=CC(=C2C=C1F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60371460 |
Source
|
| Record name | 4-Chloro-6-fluoroquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60371460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-6-fluoroquinoline | |
CAS RN |
391-77-5 |
Source
|
| Record name | 4-Chloro-6-fluoroquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60371460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Chloro-6-fluoroquinoline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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